Cas no 779353-62-7 (Propanoic acid,3-[(4-ethyl-1H-pyrazol-3-yl)amino]-3-oxo-, methyl ester)

• Product Name: Propanoic acid,3-[(4-ethyl-1H-pyrazol-3-yl)amino]-3-oxo-, methyl ester
• CAS No: 779353-62-7
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 553507
• PubChem ID: 21067306
• Update Time: 2025-04-19

Propanoic acid,3-[(4-ethyl-1H-pyrazol-3-yl)amino]-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-[(4-ethyl-1H-pyrazol-3-yl)amino]-3-oxo-, methyl ester
• Propanoic acid, 3-[(4-ethyl-1H-pyrazol-3-yl)amino]-3-oxo-, methyl ester (9CI)
• Methyl 3-((4-ethyl-1H-pyrazol-3-yl)amino)-3-oxopropanoate
• SCHEMBL13206925
• methyl 3-((4-ethyl-1H-pyrazoL-5-yl)amino)-3-oxopropanoate
• 779353-62-7

• Inchi： 1S/C9H13N3O3/c1-3-6-5-10-12-9(6)11-7(13)4-8(14)15-2/h5H,3-4H2,1-2H3,(H2,10,11,12,13)
• InChI Key： GKWYRUSORJLJGT-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)NC1=C(C=NN1)CC

Computed Properties

• Exact Mass: 211.09569129g/mol
• Monoisotopic Mass: 211.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.1Ų